N1-(2,5-difluorophenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C18H14F2N2O4S/c19-11-5-6-12(20)13(9-11)22-17(24)16(23)21-10-18(25,14-3-1-7-26-14)15-4-2-8-27-15/h1-9,25H,10H2,(H,21,23)(H,22,24)
• InChI Key: XSDRZIYINIMWFO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)F)F)(C3=CC=CS3)O
• Molecular Formula: C18H14F2N2O4S
• Molecular Weight: 392.4 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H14F2N2O4S and its molecular weight is 392.38. The purity is usually 95%.
BenchChem offers high-quality N1-(2,5-difluorophenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2,5-difluorophenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solar Energy Conversion Efficiency

Phenothiazine derivatives incorporating various conjugated linkers, including furan and thiophene, have been synthesized and applied in dye-sensitized solar cells. One such derivative, utilizing furan as a conjugated linker, demonstrated a notable increase in solar energy-to-electricity conversion efficiency. Specifically, this compound achieved an efficiency of 6.58%, marking an improvement of over 24% compared to reference cells, under AM 1.5 G irradiation conditions (Se Hun Kim et al., 2011).

Photocatalytic Applications

The photocatalytic capabilities of furan and thiophene derivatives have been explored in the context of direct oxidative annulation processes. These compounds facilitate access to highly functionalized polyheterocyclic structures without the necessity for transition metals or oxidants. This represents a significant advancement in the field of green chemistry, offering a more sustainable approach to synthesizing complex organic compounds (Jin Zhang et al., 2017).

Organic Synthesis and Modification

Derivatives of furan and thiophene have been utilized in the synthesis of various organic compounds, including the protection of alcohols as tetrahydro-2-furanyl ethers. This methodology provides a versatile approach for modifying alcohol functionalities, further extending the utility of furan and thiophene derivatives in organic synthesis (C. Kruse et al., 2010).

Electrochemical and Electrochromic Properties

The introduction of furan and thiophene units into conducting polymers has been investigated for their impact on electrochemical and electrochromic properties. These polymers display low redox switching potentials and high stability in their conducting state, making them potential candidates for applications in electronic and optoelectronic devices (G. Sotzing et al., 1996).